Cas no 1202865-37-9 (Hexanedioic-d8 Acid Dihydrazide)

• Product Name: Hexanedioic-d8 Acid Dihydrazide
• CAS No: 1202865-37-9
• MF: C₆H₆D₈N₄O₂
• MW: 182.25
• CID: 4760282
• Update Time: 2025-06-11

Hexanedioic-d8 Acid Dihydrazide Chemical and Physical Properties

Names and Identifiers

• Hexanedioic-d8 Acid Dihydrazide

• Inchi： 1S/C6H14N4O2/c7-9-5(11)3-1-2-4-6(12)10-8/h1-4,7-8H2,(H,9,11)(H,10,12)/i1D2,2D2,3D2,4D2
• InChI Key： IBVAQQYNSHJXBV-SVYQBANQSA-N
• SMILES： C([2H])([2H])(C(=O)NN)C([2H])([2H])C([2H])([2H])C([2H])([2H])C(=O)NN

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid hydrazides

Additional information on Hexanedioic-d8 Acid Dihydrazide

Comprehensive Overview of Hexanedioic-d8 Acid Dihydrazide (CAS No. 1202865-37-9): Properties, Applications, and Industry Insights

Hexanedioic-d8 Acid Dihydrazide (CAS No. 1202865-37-9) is a deuterated derivative of adipic acid dihydrazide, a compound widely utilized in polymer chemistry, pharmaceuticals, and advanced material science. The incorporation of deuterium (d8) enhances its stability and makes it invaluable in isotopic labeling studies, particularly in NMR spectroscopy and mass spectrometry. This compound’s unique properties have garnered significant attention in research circles, especially for applications requiring high precision and minimal interference from background signals.

The growing demand for deuterated compounds like Hexanedioic-d8 Acid Dihydrazide is driven by their critical role in drug discovery and metabolic research. Researchers leverage its isotopic purity to trace biochemical pathways, study drug metabolism, and develop stable isotope-labeled standards (SILS) for quantitative analysis. With the rise of personalized medicine and biomarker discovery, this compound has become a cornerstone in modern analytical methodologies.

From a synthetic perspective, CAS No. 1202865-37-9 is synthesized through meticulous deuterium exchange reactions, ensuring minimal isotopic dilution. Its high chemical purity (>98%) and consistent performance make it a preferred choice for laboratories focusing on proteomics and lipidomics. The compound’s dihydrazide functional groups also enable its use as a crosslinking agent in bioconjugation and hydrogel formation, aligning with trends in tissue engineering and controlled drug delivery systems.

In the context of green chemistry, Hexanedioic-d8 Acid Dihydrazide stands out due to its compatibility with sustainable synthesis protocols. Unlike traditional reagents, its deuterated form reduces waste generation and improves reaction efficiency, addressing the pharmaceutical industry’s push toward eco-friendly manufacturing. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production).

Frequently asked questions about CAS No. 1202865-37-9 include its storage conditions (recommended: -20°C under inert atmosphere), solubility (polar solvents like DMSO and water), and compatibility with common coupling reagents (e.g., EDC/NHS). Its non-hygroscopic nature and prolonged shelf life further enhance its practicality for long-term studies. As the scientific community increasingly adopts AI-driven drug design and machine learning in chemistry, the demand for reliable isotopic labels like this compound is projected to grow exponentially.

In summary, Hexanedioic-d8 Acid Dihydrazide (CAS No. 1202865-37-9) represents a fusion of cutting-edge chemistry and interdisciplinary innovation. Its applications span from diagnostic imaging to smart materials, reflecting its versatility in addressing contemporary scientific challenges. As research continues to explore its potential, this compound will undoubtedly remain a pivotal tool in advancing precision science and molecular engineering.